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2-bromo-N-(2,4-
Compound Name: _ _
difluorophenyl)acetamide

Cat. No.: B1274874

An In-depth Technical Guide to 2-bromo-N-(2,4-
difluorophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-bromo-N-(2,4-difluorophenyl)acetamide, a halogenated aromatic acetamide
derivative of interest in synthetic and medicinal chemistry. Due to the limited availability of
experimental data for this specific compound, this document consolidates information on its
fundamental properties, alongside data from structurally similar compounds to provide a
contextual understanding. A general synthesis protocol is outlined, and safety considerations
are summarized. Currently, there is no publicly available information regarding the biological
activity or associated signaling pathways of 2-bromo-N-(2,4-difluorophenyl)acetamide.

Introduction

2-bromo-N-(2,4-difluorophenyl)acetamide belongs to the class of N-aryl-alpha-
haloacetamides, a scaffold that is a common feature in a variety of biologically active
molecules. The presence of a bromoacetyl group provides a reactive site for nucleophilic
substitution, making it a potentially useful building block in the synthesis of more complex
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molecules. The difluorophenyl moiety can significantly influence the compound's lipophilicity,
metabolic stability, and binding interactions with biological targets. This guide aims to provide a
foundational resource for researchers interested in this compound, while also highlighting the
current gaps in its experimental characterization.

Physical and Chemical Properties

Direct experimental data for many physical and chemical properties of 2-bromo-N-(2,4-
difluorophenyl)acetamide are not readily available in the public domain. The following tables
summarize its basic identifiers and include a compilation of data for structurally related
compounds to offer a comparative perspective.

Table 1: Identifiers for 2-bromo-N-(2,4-difluorophenyl)acetamide

Property Value

CAS Number 149053-57-6
Molecular Formula CsHeBrF2NO
Molecular Weight 250.05 g/mol
MDL Number MFCD02974395

Table 2: Physical and Chemical Properties of 2-bromo-N-(2,4-difluorophenyl)acetamide and
Related Compounds
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2-bromo-N-
(2,4- N-(2-bromo-
. N-(2-bromo-4- 2-(4-bromo-2-

difluorophenyl 4,5-
Property . fluorophenyl)a ) fluorophenyl)a

)acetamide . difluorophenyl .

. cetamide[1] . cetamide[3]
(Predicted/Una )acetamide[2]
vailable)
) ) ) White to off-white )
Appearance Solid (Predicted)  Not Available Solid Not Available
oli
Melting Point Not Available 117-119 °C Not Available Not Available
337.5+32.0°C 370.3+32.0°C
Boiling Point Not Available 323.327 °C )
at 760 mmHg (Predicted)
_ _ 1.617 + 0.06
Density Not Available 1.6 £ 0.1 g/cm3 1.7 g/lcm3 ]
g/cm?3 (Predicted)

Solubility Not Available Not Available Not Available Not Available

Note: Properties for related compounds are provided for comparative purposes and may not be
representative of 2-bromo-N-(2,4-difluorophenyl)acetamide.

Spectroscopic Data:

No specific spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for 2-bromo-N-
(2,4-difluorophenyl)acetamide has been identified in the available literature. Researchers
synthesizing this compound will need to perform full spectral characterization.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-bromo-N-(2,4-
difluorophenyl)acetamide is not available in published literature. However, a general and
widely used method for the synthesis of N-aryl-2-bromoacetamides is the acylation of the
corresponding aniline with bromoacetyl halide.

General Synthesis of N-aryl-2-bromoacetamides
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This protocol describes a general procedure that can be adapted for the synthesis of 2-bromo-
N-(2,4-difluorophenyl)acetamide.

Reaction:

2,4-difluoroaniline reacts with bromoacetyl bromide or bromoacetyl chloride in the presence of
a base to yield 2-bromo-N-(2,4-difluorophenyl)acetamide.

Materials:

2.,4-difluoroaniline

Bromoacetyl bromide or bromoacetyl chloride

A suitable base (e.qg., triethylamine, pyridine, or aqueous sodium bicarbonate)

Anhydrous aprotic solvent (e.g., dichloromethane, diethyl ether, or tetrahydrofuran)

Standard laboratory glassware and equipment for synthesis and purification.
Procedure:

 Dissolution: Dissolve 2,4-difluoroaniline (1 equivalent) in the chosen anhydrous aprotic
solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

e Cooling: Cool the solution to 0 °C using an ice bath.
o Base Addition: Add the base (1.1-1.2 equivalents) to the solution.

e Acylation: Slowly add bromoacetyl halide (1 equivalent), dissolved in a small amount of the
same solvent, to the cooled reaction mixture.

o Reaction: Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room
temperature. Continue stirring for several hours or until the reaction is complete, as
monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, quench the reaction with water. If an organic solvent was used,
separate the organic layer. Wash the organic layer sequentially with a dilute acid solution
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(e.g., 1M HCI), a saturated aqueous solution of sodium bicarbonate, and brine.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
NazS0a4 or MgSOQa), filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

« Purification: Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to afford
the pure 2-bromo-N-(2,4-difluorophenyl)acetamide.

Diagram of the General Synthesis Workflow:

2-bromo-N-(2,4-difluorophenyl)acetamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-bromo-N-(2,4-difluorophenyl)acetamide.

Biological Activity and Signaling Pathways

As of the date of this publication, there is no available information in the scientific literature or
public databases regarding the biological activity, mechanism of action, or any associated
signaling pathways for 2-bromo-N-(2,4-difluorophenyl)acetamide. The potential biological
effects of this compound remain an area for future investigation.
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Safety and Handling

Specific safety data for 2-bromo-N-(2,4-difluorophenyl)acetamide is not available. However,
based on the data for structurally similar N-aryl-2-bromoacetamides, the following precautions
should be observed.[1] This class of compounds is often classified as acutely toxic if swallowed
or in contact with skin, and can cause skin and serious eye irritation.

General Safety Recommendations:
» Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.
e Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dusts or aerosols are generated, use a NIOSH-approved
respirator.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust. Wash hands
thoroughly after handling.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

Conclusion

2-bromo-N-(2,4-difluorophenyl)acetamide is a chemical compound with potential
applications in organic synthesis and drug discovery. This guide has summarized the currently
available information on its physical and chemical properties, drawing comparisons with related
compounds where direct data is lacking. A general synthetic protocol has been provided to aid
researchers in its preparation. The complete absence of data on its biological activity
underscores the need for further research to explore the potential of this molecule. All handling
of this and related compounds should be conducted with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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